Cas no 1211973-55-5 ((2E)-3-(3,4-dimethoxyphenyl)-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]prop-2-enamide)

• Product Name: (2E)-3-(3,4-dimethoxyphenyl)-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]prop-2-enamide
• CAS No: 1211973-55-5
• MF: C₂₄H₂₂N₂O₅
• MW: 418.441886425018
• CID: 5791855
• PubChem ID: 45580521
• Update Time: 2025-06-12

(2E)-3-(3,4-dimethoxyphenyl)-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(3,4-dimethoxyphenyl)-N-[1-(furan-2-carbonyl)-2,3-dihydroindol-6-yl]prop-2-enamide
• 1211973-55-5
• (2E)-3-(3,4-dimethoxyphenyl)-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]prop-2-enamide
• (E)-3-(3,4-dimethoxyphenyl)-N-(1-(furan-2-carbonyl)indolin-6-yl)acrylamide
• F5834-1454
• AKOS024521549

• Inchi： 1S/C24H22N2O5/c1-29-20-9-5-16(14-22(20)30-2)6-10-23(27)25-18-8-7-17-11-12-26(19(17)15-18)24(28)21-4-3-13-31-21/h3-10,13-15H,11-12H2,1-2H3,(H,25,27)/b10-6+
• InChI Key： RWPWYNLNRIWWCD-UXBLZVDNSA-N
• SMILES： O=C(C1=CC=CO1)N1C2C=C(C=CC=2CC1)NC(/C=C/C1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 418.15287181g/mol
• Monoisotopic Mass: 418.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 81Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on (2E)-3-(3,4-dimethoxyphenyl)-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]prop-2-enamide

Introduction to (2E)-3-(3,4-dimethoxyphenyl)-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]prop-2-enamide and Its CAS No 1211973-55-5

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development. Among these, (2E)-3-(3,4-dimethoxyphenyl)-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]prop-2-enamide, identified by its CAS number 1211973-55-5, has garnered significant attention due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the field of medicinal chemistry.

The molecular structure of (2E)-3-(3,4-dimethoxyphenyl)-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]prop-2-enamide is characterized by a fused indole ring system linked to an amide moiety. The presence of 3,4-dimethoxyphenyl and furan-2-carbonyl substituents enhances its pharmacological profile, contributing to its potential as a lead compound in drug discovery. The compound's stereochemistry, specifically the (E) configuration at the prop-2-enamide double bond, is crucial for its biological activity and interaction with target enzymes or receptors.

In recent years, there has been a growing interest in indole derivatives due to their diverse biological activities. The indole core is a well-known pharmacophore found in numerous bioactive natural products and synthetic drugs. (2E)-3-(3,4-dimethoxyphenyl)-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]prop-2-enamide leverages this pharmacophore to exhibit potential antimicrobial, anti-inflammatory, and anticancer properties. Studies have shown that modifications at the 3 and 4 positions of the aromatic ring can significantly influence the compound's biological activity.

One of the most intriguing aspects of this compound is its interaction with biological targets. The amide group and the fused ring system provide multiple sites for binding to proteins and enzymes. Recent research has highlighted the importance of such interactions in modulating disease pathways. For instance, studies suggest that compounds with similar structures may inhibit key enzymes involved in cancer cell proliferation and survival. This makes (2E)-3-(3,4-dimethoxyphenyl)-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]prop-2-enamide a promising candidate for further investigation in oncology research.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the furan-2-carbonyl group and the formation of the amide bond are critical steps that determine the compound's purity and yield. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high enantiomeric purity. These methods are essential for ensuring that the final product retains its intended biological activity.

The pharmacokinetic properties of (2E)-3-(3,4-dimethoxyphenyl)-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]prop-2-enamide are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted is crucial for its development into a viable drug. Preliminary studies have indicated that this compound exhibits favorable solubility and stability properties, which are essential for formulation development. Additionally, its metabolic pathways have been explored to identify potential side effects or interactions with other drugs.

In conclusion, (2E)-3-(3,4-dimethoxyphenyl)-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]prop-2-enamide is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of substituents and stereochemistry makes it an attractive candidate for further research in drug discovery. As our understanding of its biological mechanisms continues to grow, this compound may pave the way for novel therapeutic strategies across various diseases.